3-(4-chlorophenyl)-6-(1-piperidinyl)[1,2,4]triazolo[4,3-b]pyridazine

• IUPAC Name: 3-(4-chlorophenyl)-6-piperidin-1-yl-[1,2,4]triazolo[4,3-b]pyridazine
• InChI: InChI=1S/C16H16ClN5/c17-13-6-4-12(5-7-13)16-19-18-14-8-9-15(20-22(14)16)21-10-2-1-3-11-21/h4-9H,1-3,10-11H2
• InChI Key: KBEFAHLILKQOLC-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(CC1)C2=NN3C(=NN=C3C4=CC=C(C=C4)Cl)C=C2
• Molecular Formula: C16H16ClN5
• Molecular Weight: 313.78 g/mol

Description

Synthesis Analysis

The synthesis of related triazolo-pyridazine compounds involves multi-step processes. For instance, Bindu et al. (2019) described the synthesis of triazolo-pyridazine-6-yl-substituted piperazines through a two-step process involving conjugation of corresponding 2° amines with 6-chloro-3-(m-tolyl)-[1,2,4]triazolo[4,3-b]pyridazine (Bindu, Vijayalakshmi, & Manikandan, 2019). Additionally, Sallam et al. (2021) synthesized 6-chloro-3-[(4-chloro-3-methylphenoxy) methyl][1,2,4]triazolo[4,3-b]pyridazine through a series of reactions starting from 2-(4-chloro-3 methylphenoxy) acetic acid (Sallam et al., 2021).

Molecular Structure Analysis

The structure of synthesized compounds like 6-chloro-3-[(4-chloro-3-methylphenoxy) methyl][1,2,4]triazolo[4,3-b]pyridazine was confirmed using techniques like XRD, IR, NMR, and LC-MS. Density Functional Theory calculations were also performed to compare theoretical and experimental values (Sallam et al., 2021).

Chemical Reactions and Properties

The synthesis of 3,6-diaryl-[1,2,4]triazolo[4,3-b]pyridazines, as reported by Xu et al. (2016), involved a series of reactions starting from different substrates and resulted in compounds with significant antiproliferative activity (Xu et al., 2016). Katrusiak and Katrusiak (2010) detailed the synthesis and nucleophilic substitution reactions of 6-chloro-3-chloromethyl-1,2,4-triazolo[4,3-b]pyridazine, highlighting its structural and lipophilicity aspects (Katrusiak & Katrusiak, 2010).

Physical Properties Analysis

The physical properties of these compounds, such as crystallization and molecular packing, are crucial for understanding their behavior. For instance, the crystallization of 6-chloro-3-[(4-chloro-3-methylphenoxy) methyl][1,2,4]triazolo[4,3-b]pyridazine in the monoclinic crystal system was detailed by Sallam et al. (2021) (Sallam et al., 2021).

Chemical Properties Analysis

The chemical properties, such as reactivity and interaction with other molecules, are pivotal. Katrusiak and Katrusiak (2010) discussed the lipophilicities and intermolecular interactions of 6-chloro-3-chloromethyl-1,2,4-triazolo[4,3-b]pyridazine (Katrusiak & Katrusiak, 2010).